Cas no 57397-30-5 ((1R,3S,4S,4Ar,8aS)-4-[(3S)-3-hydroxy-3-methylpentyl]-3,4a,8,8-tetramethyl-1,2,3,4,5,6,7,8a-octahydronaphthalen-1-ol)

(1R,3S,4S,4Ar,8aS)-4-[(3S)-3-hydroxy-3-methylpentyl]-3,4a,8,8-tetramethyl-1,2,3,4,5,6,7,8a-octahydronaphthalen-1-ol structure
57397-30-5 structure
Product Name:(1R,3S,4S,4Ar,8aS)-4-[(3S)-3-hydroxy-3-methylpentyl]-3,4a,8,8-tetramethyl-1,2,3,4,5,6,7,8a-octahydronaphthalen-1-ol
CAS No:57397-30-5
MF:C20H38O2
MW:310.514526844025
CID:2673691
Update Time:2023-08-06

(1R,3S,4S,4Ar,8aS)-4-[(3S)-3-hydroxy-3-methylpentyl]-3,4a,8,8-tetramethyl-1,2,3,4,5,6,7,8a-octahydronaphthalen-1-ol Chemical and Physical Properties

Names and Identifiers

    • Labdane-6β,13-diol
    • (1R,3S,4S,4Ar,8aS)-4-[(3S)-3-hydroxy-3-methylpentyl]-3,4a,8,8-tetramethyl-1,2,3,4,5,6,7,8a-octahydro
    • (1R,3S,4S,4Ar,8aS)-4-[(3S)-3-hydroxy-3-methylpentyl]-3,4a,8,8-tetramethyl-1,2,3,4,5,6,7,8a-octahydronaphthalen-1-ol
    • Inchi: 1S/C20H38O2/c1-7-19(5,22)12-9-15-14(2)13-16(21)17-18(3,4)10-8-11-20(15,17)6/h14-17,21-22H,7-13H2,1-6H3/t14-,15-,16+,17-,19-,20+/m0/s1
    • InChI Key: HIYKFTFBBWTJOK-JMCXLBPQSA-N
    • SMILES: O[C@@H]1C[C@H](C)[C@H](CC[C@](C)(CC)O)[C@@]2(C)CCCC(C)(C)[C@@H]21

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 391
  • Topological Polar Surface Area: 40.5

(1R,3S,4S,4Ar,8aS)-4-[(3S)-3-hydroxy-3-methylpentyl]-3,4a,8,8-tetramethyl-1,2,3,4,5,6,7,8a-octahydronaphthalen-1-ol Related Literature

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